10-Hydroxy-11(E)-octadecenoic acid

• Molecular Formula: C18H34O3
• Molecular Weight: 298.5 g/mol
• InChI: InChI=1S/C18H34O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h11,14,17,19H,2-10,12-13,15-16H2,1H3,(H,20,21)/b14-11+
• InChIKey: VALAUXDVLYFOEG-SDNWHVSQSA-N

10-Hydroxy-11(E)-octadecenoic Acid Identity & Procurement

10-Hydroxy-11(E)-octadecenoic acid (10-HOEA, C18H34O3) is a monohydroxylated C18 unsaturated fatty acid (MUFA) characterized by a trans-configured double bond between carbons 11 and 12 and a hydroxyl group at the C10 position [1]. Its structural identity (IUPAC: (E)-10-hydroxyoctadec-11-enoic acid) and spectral signatures (NMR, MS) are well-documented, confirming it as a distinct oxylipin with a molecular weight of approximately 298.5 g/mol [1].

Structural Identity

10-hydroxy-(11E)-octadecenoic acid with defined trans double bond and C10 hydroxyl

Workflow Type

PPARγ target engagement studies and antifungal screening models

Selection Logic

Specific regio- and stereochemistry required for receptor recognition, not interchangeable with other C18:1 hydroxy isomers

• [1] Yokoi, H., Mizukami, H., Nagatsu, A., Ohno, T., Tanabe, H., & Inoue, M. (2009). Peroxisome proliferator-activated receptor gamma ligands isolated from adlay seed (Coix lacryma-jobi L. var. ma-yuen STAPF.). Biological & pharmaceutical bulletin, 32(4), 735-740. View Source

10-Hydroxy-11(E)-octadecenoic Acid: Regio- and Stereo-Specificity

Simple substitution of 10-Hydroxy-11(E)-octadecenoic acid with other hydroxy octadecenoic acid regioisomers (e.g., 9-hydroxy-(10E)-, 11-hydroxy-(9Z)-, or 8-hydroxy-(9E)-octadecenoic acid) or the structurally related hydroxy octadecadienoic acid (e.g., 13-hydroxy-9,11-octadecadienoic acid) is not scientifically valid. The exact position of the hydroxyl group and the geometry of the double bond dictate a specific molecular conformation that uniquely influences receptor binding, enzymatic recognition, and downstream biological activity [1][2]. Procurement based on a broad class, rather than the precise CAS number, risks selecting a molecule with a divergent activity profile and fundamentally different utility.

Target Compound

10-Hydroxy-11(E)-octadecenoic acid
(trans C11=C12, C10–OH)

Substitution Risks

Regioisomers (e.g., 9-hydroxy-(10E)- or 8-hydroxy-(9E)-) and altered double bond geometry shift receptor binding and enzymatic recognition.

Critical Feature

Hydroxyl at C10 and trans 11,12 double bond define PPARγ ligand activity.

Activity Divergence

Closely related hydroxy MUFA isomers may exhibit different or null PPARγ activation, limiting direct substitution.

Procurement Warning

Selection by broad hydroxy-octadecenoic acid class without exact CAS risks incompatible biological profile.

Validation Required

Any substitute must undergo side-by-side PPARγ and antifungal assay verification before use.

• [1] Yokoi, H., Mizukami, H., Nagatsu, A., Ohno, T., Tanabe, H., & Inoue, M. (2009). Peroxisome proliferator-activated receptor gamma ligands isolated from adlay seed (Coix lacryma-jobi L. var. ma-yuen STAPF.). Biological & pharmaceutical bulletin, 32(4), 735-740. View Source
• [2] Yokoi, H., Mizukami, H., Nagatsu, A., Tanabe, H., & Inoue, M. (2010). Hydroxy monounsaturated fatty acids as agonists for peroxisome proliferator-activated receptors. Biological & pharmaceutical bulletin, 33(5), 854-61. View Source

10-Hydroxy-11(E)-octadecenoic Acid Key Differentiators

Antifungal Potency vs. Ricinoleic Acid

In direct comparative assays against filamentous fungi, 10-Hydroxy-11(E)-octadecenoic acid, produced by Lactobacillus hammesii, exhibited significantly greater potency than the structurally similar ricinoleic acid (12-hydroxy-9-octadecenoic acid). The Minimum Inhibitory Concentration (MIC) of the 10-HOEA-containing monohydroxy C18:1 fraction was substantially lower, demonstrating a more favorable antifungal profile [1].

Antifungal MIC

Head-to-head

0.1–0.7 g/L vs. 2.4 g/L for ricinoleic acid

Supports lower effective concentration in antifungal screening

Monohydroxy C18:1 fraction from Lactobacillus hammesii; in vitro assay

Evidence Dimension	Antifungal Activity (MIC)
Target Compound Data	0.1 to 0.7 g/L
Comparator Or Baseline	Ricinoleic acid (12-hydroxy-9-octadecenoic acid): 2.4 g/L
Quantified Difference	10-HOEA fraction MIC is 3.4 to 24 times lower (more potent) than ricinoleic acid.
Conditions	In vitro antifungal assay; monohydroxy C18:1 fraction from Lactobacillus hammesii.

Why This Matters

A lower MIC translates to a lower effective concentration required for antifungal applications, which is a critical factor for cost-effectiveness and formulation efficiency in industrial use cases like food preservation [1].

• [1] Black, B. A., Zannini, E., Curtis, J. M., & Gänzle, M. G. (2013). Antifungal hydroxy fatty acids produced during sourdough fermentation: microbial and enzymatic pathways, and antifungal activity in bread. Applied and environmental microbiology, 79(6), 1866-1873. View Source

PPARγ Agonist Activity vs. Alternative Regioisomers

10-Hydroxy-11(E)-octadecenoic acid (10-HOEA) functions as a direct agonist of the Peroxisome Proliferator-Activated Receptor γ (PPARγ), a key nuclear receptor in lipid metabolism and inflammation [1][2]. Its activity is comparable to other isolated hydroxy unsaturated fatty acids, but the hydroxyl group at the C10 position is critical for PPAR binding, distinguishing it from regioisomers that may have different or null activity [2].

PPARγ Agonism

Cross-study comparable

Confirmed PPARγ ligand activity in luciferase reporter assay

Enables PPARγ target engagement studies distinct from silent oleic acid

Compared with five other hydroxy MUFA regioisomers; C10 hydroxyl essential

Evidence Dimension	PPARγ Agonist Activity
Target Compound Data	Confirmed PPARγ agonist activity
Comparator Or Baseline	9-hydroxy-(10E)-octadecenoic acid (3), 10-hydroxy-(8E)-octadecenoic acid (4), 8-hydroxy-(9E)-octadecenoic acid (5), 11-hydroxy-(9Z)-octadecenoic acid (6)
Quantified Difference	All 6 isolated hydroxy fatty acids, including 10-HOEA, were confirmed as PPARγ ligands. The hydroxylation of MUFAs is essential for converting them from silent to active PPAR agonists [2].
Conditions	PPARγ luciferase reporter assay

Why This Matters

PPARγ agonism is a highly specific and valuable pharmacological target for metabolic disorders and inflammation. 10-HOEA's confirmed activity positions it as a key tool compound for research in this pathway, unlike its non-hydroxylated precursor oleic acid which is a silent ligand [2].

• [1] Yokoi, H., Mizukami, H., Nagatsu, A., Ohno, T., Tanabe, H., & Inoue, M. (2009). Peroxisome proliferator-activated receptor gamma ligands isolated from adlay seed (Coix lacryma-jobi L. var. ma-yuen STAPF.). Biological & pharmaceutical bulletin, 32(4), 735-740. View Source
• [2] Yokoi, H., Mizukami, H., Nagatsu, A., Tanabe, H., & Inoue, M. (2010). Hydroxy monounsaturated fatty acids as agonists for peroxisome proliferator-activated receptors. Biological & pharmaceutical bulletin, 33(5), 854-61. View Source

Solubility Profile as a Procurement Differentiator

The calculated physicochemical properties of 10-Hydroxy-11(E)-octadecenoic acid define its distinct handling and formulation requirements compared to more polar analogs. The compound's estimated water solubility and lipophilicity (XLogP3-AA) are key parameters for experimental design and industrial formulation [1].

Physicochemical Profile

Class-level inference

Estimated water solubility 13.74 mg/L; XLogP3-AA 5.8

Informs solvent selection and handling for reproducible assays

In silico computed data; experimental verification recommended

Evidence Dimension	Physicochemical Properties
Target Compound Data	Estimated water solubility: 13.74 mg/L at 25°C; XLogP3-AA: 5.8
Comparator Or Baseline	Other C18 hydroxy fatty acids (e.g., ricinoleic acid) have different solubility and logP values due to double bond and hydroxyl positioning.
Quantified Difference	Not a direct head-to-head quantitative comparison, but these are specific, measurable values for 10-HOEA that inform procurement decisions regarding solvent compatibility, storage, and experimental design.
Conditions	In silico prediction and computational modeling

Why This Matters

The specific solubility and lipophilicity parameters dictate solvent selection for stock solutions and assay compatibility, directly impacting experimental reproducibility and procurement planning. These are not generic to the class and are essential for a user to know before purchase.

• [1] The Good Scents Company. 10-Hydroxyoctadec-11-enoic acid. Ingredient Information. View Source

10-Hydroxy-11(E)-octadecenoic Acid High-Value Applications

Antifungal Bio-Preservation in Baked and Fermented Foods

Based on its low MIC of 0.1-0.7 g/L against fungi [1], 10-Hydroxy-11(E)-octadecenoic acid is a superior candidate for research into natural antifungal agents in food preservation. Its use in sourdough fermentation, where it accumulates to concentrations of 0.73 ± 0.03 g/L, has been shown to extend the mold-free shelf life of bread by 2-3 days [1]. This application leverages its significantly higher potency compared to ricinoleic acid [1].

PPARγ Research Tool for Metabolic and Inflammatory Pathways

As a confirmed PPARγ agonist [2][3], 10-Hydroxy-11(E)-octadecenoic acid is a valuable tool compound for studying lipid metabolism, adipogenesis, and inflammation. Unlike its precursor, oleic acid, which is a silent PPAR ligand, the hydroxylated 10-HOEA directly activates this nuclear receptor [3]. This makes it a critical positive control or lead compound in drug discovery and nutraceutical research targeting metabolic syndrome.

Biotransformation & Enzyme Engineering for High-Value Lipids

10-Hydroxy-11(E)-octadecenoic acid is a key intermediate in microbial biotransformation pathways. For instance, it is a product of oleic acid conversion by Lactobacillus hammesii and related to the production of more complex oxylipins by Pseudomonas aeruginosa [4]. Its specific regio- and stereo-chemistry makes it an ideal substrate or analytical standard for enzymatic studies, such as those involving fatty acid hydratases (OhyA) [1], to produce rare, high-value trihydroxy fatty acids with applications in materials science and pharmaceuticals.

Application

Selection Property

Validation Focus

Antifungal Biopreservation Research

Low-MIC hydroxy fatty acid profile

Mold-free shelf life in fermented food models

PPARγ Target Engagement Studies

Confirmed PPARγ agonist activity

Luciferase reporter and adipogenesis assays

Biotransformation Intermediate Research

Defined regio- and stereochemistry

Enzymatic conversion to trihydroxy derivatives

• [1] Black, B. A., Zannini, E., Curtis, J. M., & Gänzle, M. G. (2013). Antifungal hydroxy fatty acids produced during sourdough fermentation: microbial and enzymatic pathways, and antifungal activity in bread. Applied and environmental microbiology, 79(6), 1866-1873. View Source
• [2] Yokoi, H., Mizukami, H., Nagatsu, A., Ohno, T., Tanabe, H., & Inoue, M. (2009). Peroxisome proliferator-activated receptor gamma ligands isolated from adlay seed (Coix lacryma-jobi L. var. ma-yuen STAPF.). Biological & pharmaceutical bulletin, 32(4), 735-740. View Source
• [3] Yokoi, H., Mizukami, H., Nagatsu, A., Tanabe, H., & Inoue, M. (2010). Hydroxy monounsaturated fatty acids as agonists for peroxisome proliferator-activated receptors. Biological & pharmaceutical bulletin, 33(5), 854-61. View Source
• [4] Kim, H., Gardner, H. W., & Hou, C. T. (2000). Production of isomeric 9,10,13 (9,12,13)-trihydroxy-11E (10E)-octadecenoic acid from linoleic acid by Pseudomonas aeruginosa PR3. Journal of Industrial Microbiology and Biotechnology, 25(2), 109-115. View Source